Cas no 1393442-54-0 (3-Fluoro-5-(2-nitrophenyl)benzoic acid)

• Product Name: 3-Fluoro-5-(2-nitrophenyl)benzoic acid
• CAS No: 1393442-54-0
• MF: C₁₃H₈FNO₄
• MW: 261.205327033997
• CID: 3047766
• Update Time: 2025-05-19

3-Fluoro-5-(2-nitrophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(2-nitrophenyl)benzoic acid
• V2959

• Inchi： 1S/C13H8FNO4/c14-10-6-8(5-9(7-10)13(16)17)11-3-1-2-4-12(11)15(18)19/h1-7H,(H,16,17)
• InChI Key： VDJDXZBBVRDUMI-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 357
• XLogP3: 3
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Fluoro-5-(2-nitrophenyl)benzoic acid

3-Fluoro-5-(2-nitrophenyl)benzoic Acid (CAS 1393442-54-0): Properties, Applications, and Market Insights

3-Fluoro-5-(2-nitrophenyl)benzoic acid (CAS 1393442-54-0) is a specialized fluorinated benzoic acid derivative with a unique molecular structure that combines a nitrophenyl group and a carboxylic acid functionality. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential as a building block for more complex molecules. The presence of both electron-withdrawing groups (fluoro and nitro) makes this compound particularly interesting for studying structure-activity relationships in drug design.

The physicochemical properties of 3-Fluoro-5-(2-nitrophenyl)benzoic acid contribute to its versatility in various applications. With a molecular weight of 261.20 g/mol, this crystalline solid typically appears as a pale yellow powder. The fluorine atom at the 3-position and the nitro group at the ortho position of the phenyl ring create interesting electronic effects that influence the compound's reactivity. Researchers have noted its moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), while showing limited solubility in water.

In pharmaceutical research, 3-Fluoro-5-(2-nitrophenyl)benzoic acid CAS 1393442-54-0 serves as a valuable intermediate for the synthesis of potential drug candidates. The compound's structure makes it particularly relevant for developing small molecule inhibitors targeting various enzymes. Recent studies have explored its use in creating kinase inhibitors, with potential applications in oncology research. The nitrophenyl moiety can be readily reduced to an amine, allowing for further functionalization, while the carboxylic acid group provides an excellent handle for amide bond formation.

The materials science field has also shown interest in 3-Fluoro-5-(2-nitrophenyl)benzoic acid for developing advanced organic electronic materials. The combination of fluorine substitution and nitro aromaticity can influence the electronic properties of conjugated systems, making this compound potentially useful in organic semiconductors or photovoltaic materials. Researchers are investigating how these structural features affect charge transport properties in organic thin-film devices.

From a synthetic chemistry perspective, 3-Fluoro-5-(2-nitrophenyl)benzoic acid 1393442-54-0 presents interesting challenges and opportunities. The ortho-nitrophenyl group can participate in various cyclization reactions, while the carboxylic acid functionality allows for diverse derivatization pathways. Recent publications have highlighted its use in multicomponent reactions to create complex heterocyclic systems with potential biological activity.

The global market for fluorinated benzoic acid derivatives like 3-Fluoro-5-(2-nitrophenyl)benzoic acid has seen steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Market analysts note particular interest in Asia-Pacific regions, where custom synthesis and contract research organizations are expanding their capabilities with such specialized intermediates. The compound's price point reflects its niche application status and the complexity of its synthesis.

Quality control of 3-Fluoro-5-(2-nitrophenyl)benzoic acid CAS 1393442-54-0 typically involves HPLC analysis to ensure high purity, often ≥98% for research applications. Analytical characterization commonly includes 1H NMR, 13C NMR, and mass spectrometry to confirm structure and purity. Storage recommendations generally suggest keeping the compound in a cool, dry place protected from light, with some suppliers offering stabilized formulations for extended shelf life.

Environmental and safety considerations for 3-Fluoro-5-(2-nitrophenyl)benzoic acid follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (gloves, goggles, lab coat) is recommended when handling the compound. Disposal should follow institutional guidelines for organic chemical waste, with particular attention to the nitro aromatic component.

Recent patent literature reveals growing interest in 3-Fluoro-5-(2-nitrophenyl)benzoic acid derivatives as potential therapeutic agents, particularly in areas addressing metabolic disorders and inflammatory conditions. The compound's structural features allow for strategic modifications that can fine-tune biological activity, making it a valuable scaffold in medicinal chemistry programs. Several pharmaceutical companies have included related structures in their drug discovery pipelines.

Academic research groups continue to explore novel synthetic applications of 3-Fluoro-5-(2-nitrophenyl)benzoic acid 1393442-54-0, particularly in catalyzed coupling reactions and click chemistry approaches. The compound's unique substitution pattern offers opportunities for developing new synthetic methodologies that could have broader implications for heterocyclic chemistry. Recent conferences have featured presentations on its use in creating molecular probes for biological studies.

For researchers considering 3-Fluoro-5-(2-nitrophenyl)benzoic acid for their projects, several commercial suppliers offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Custom synthesis options are also available for researchers requiring specific isotopic labeling or modified derivatives. The compound's growing importance is reflected in its inclusion in several commercial screening libraries for drug discovery.

Future directions for 3-Fluoro-5-(2-nitrophenyl)benzoic acid research may include exploring its potential in metal-organic frameworks (MOFs) or as a ligand in coordination chemistry. The compound's ability to participate in both hydrogen bonding (via the carboxylic acid) and π-π interactions (through the aromatic systems) makes it an interesting candidate for designing new functional materials. Additionally, its photophysical properties warrant further investigation for potential sensing applications.